Cas no 884520-97-2 (2,2,2-trichloroethyl trifluoromethanesulfonate)

• Product Name: 2,2,2-trichloroethyl trifluoromethanesulfonate
• CAS No: 884520-97-2
• MF: C₃H₂Cl₃F₃O₃S
• MW: 281.465387821198
• CID: 3467557
• PubChem ID: 86238956
• Update Time: 2025-10-23

2,2,2-trichloroethyl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• METHANESULFONIC ACID, TRIFLUORO-, 2,2,2-TRICHLOROETHYL ESTER
• Methanesulfonic acid, 1,1,1-trifluoro-, 2,2,2-trichloroethyl ester
• 2,2,2-trichloroethyl trifluoromethanesulfonate
• 884520-97-2
• 2,2,2-Trichloroethyl triflate
• JKB52097
• SCHEMBL991409
• 2,2,2-trichloroethyltrifluoromethanesulfonate
• EN300-122985

• Inchi： 1S/C3H2Cl3F3O3S/c4-2(5,6)1-12-13(10,11)3(7,8)9/h1H2
• InChI Key： IJUHGAPHHHTBAH-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OCC(Cl)(Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 279.874233Da
• Monoisotopic Mass: 279.874233Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 2,2,2-trichloroethyl trifluoromethanesulfonate

Introduction to 2,2,2-trichloroethyl trifluoromethanesulfonate (CAS No. 884520-97-2) and Its Applications in Modern Chemical Biology

2,2,2-trichloroethyl trifluoromethanesulfonate, identified by the chemical compound code CAS No. 884520-97-2, is a specialized organofluorine compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its highly electronegative trifluoromethanesulfonate (triflates) group and the presence of three chlorine atoms on an ethyl backbone, exhibits unique chemical properties that make it a valuable reagent in synthetic chemistry and drug development.

The structural features of 2,2,2-trichloroethyl trifluoromethanesulfonate contribute to its remarkable reactivity and stability. The triflates group, derived from trifluoromethanesulfonic acid, is widely recognized for its ability to facilitate nucleophilic substitution reactions, making it an indispensable tool in the synthesis of complex organic molecules. Meanwhile, the trichloroethyl moiety introduces a strong electron-withdrawing effect, which can influence the electronic properties of adjacent functional groups and enhance the overall reactivity of the molecule.

In recent years, 2,2,2-trichloroethyl trifluoromethanesulfonate has been extensively studied for its potential applications in medicinal chemistry. Its ability to act as a protecting group for alcohols and thiols has been exploited in the synthesis of various bioactive compounds. For instance, researchers have utilized this compound to introduce triflate groups into natural products and heterocyclic scaffolds, enabling further functionalization and derivatization. This approach has been particularly useful in the development of novel therapeutic agents targeting complex biological pathways.

One of the most compelling aspects of CAS No. 884520-97-2 is its role in enabling cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The triflates group can be selectively displaced by nucleophiles such as arylboronic acids or alkoxides under palladium-catalyzed conditions, facilitating the formation of carbon-carbon bonds. This capability has been leveraged in the construction of diverse molecular architectures, including those relevant to drug discovery. Recent studies have demonstrated its utility in the synthesis of peptidomimetics and small-molecule inhibitors with high selectivity and potency.

The pharmaceutical industry has also recognized the potential of 2,2,2-trichloroethyl trifluoromethanesulfonate as a key intermediate in the preparation of active pharmaceutical ingredients (APIs). Its versatility allows for the efficient introduction of protecting groups and subsequent activation steps, streamlining synthetic routes and improving yields. Moreover, its stability under various reaction conditions makes it a reliable choice for multi-step syntheses involving harsh reagents or prolonged reaction times.

Advances in computational chemistry have further highlighted the importance of CAS No. 884520-97-2 in modern drug design. Molecular modeling studies have revealed that compounds derived from this scaffold can interact with biological targets with high affinity. For example, researchers have identified derivatives that exhibit inhibitory activity against enzymes involved in cancer metabolism. These findings underscore the compound's potential as a lead compound or building block for next-generation therapeutics.

The agrochemical sector has also benefited from the use of 2,2,2-trichloroethyl trifluoromethanesulfonate. Its ability to modify hydroxyl and thiol groups has been applied in the development of novel pesticides and herbicides. By incorporating this compound into molecular frameworks, scientists have created compounds that exhibit enhanced bioavailability and environmental stability. Such advancements are crucial for addressing global food security challenges while minimizing ecological impact.

From a materials science perspective, CAS No. 884520-97-2 has shown promise in the development of advanced polymers and coatings. Its incorporation into polymer backbones can impart unique properties such as increased thermal stability or chemical resistance. These attributes are particularly valuable in applications where materials are exposed to extreme conditions, such as automotive components or electronic devices.

The synthesis of 2,2,2-trichloroethyl trifluoromethanesulfonate itself is a testament to the ingenuity of modern organic chemistry. While traditional methods involve multi-step processes involving chlorination and esterification reactions, recent innovations have led to more efficient synthetic routes. For instance, catalytic processes have been developed that reduce reaction times and improve atom economy. Such improvements not only enhance laboratory efficiency but also align with green chemistry principles by minimizing waste generation.

Future research directions for CAS No. 884520-97-2 are likely to focus on expanding its applications in biomedicine and sustainable chemistry. Exploration into its role as a ligand or catalyst precursor could unlock new synthetic strategies for complex molecules. Additionally, investigating its behavior under photocatalytic conditions may reveal novel ways to harness energy-efficient reactions for industrial applications.

In conclusion,CAS No 884520-97-22, known formally as triflates group, is a cornerstone compound in modern chemical biology with far-reaching implications across multiple disciplines including pharmaceuticals agrochemicals materials science among others The unique interplay between its structural features reactivity enables researchers worldwide continue push boundaries innovation paving way breakthrough discoveries years come